![molecular formula C11H13N3O2 B2478516 3-tert-Butylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid CAS No. 1713163-38-2](/img/structure/B2478516.png)
3-tert-Butylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
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Overview
Description
3-tert-Butylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid, also known as TBA-PPCA, is a compound that has gained attention in the science community due to its potential applications in various fields of research and industry. It has a molecular formula of C11H13N3O2 and a molecular weight of 219.24 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C11H13N3O2/c1-11(2,3)8-4-5-12-9-7(10(15)16)6-13-14(8)9/h4-6H,1-3H3,(H,15,16) .
Scientific Research Applications
Crystallographic Properties and Hydrogen Bond Framework
- The crystallographic study of similar compounds shows that hydrogen bonds play a crucial role in forming structured frameworks. For example, in 7-amino-5-tert-butyl-2-methylpyrazolo[1,5-a]pyrimidine, molecules are linked by N—H⋯N hydrogen bonds, creating a chain of rings. Similarly, 3,7-diamino-2,5-dimethylpyrazolo[1,5-a]pyrimidine monohydrate forms a three-dimensional framework structure through a combination of hydrogen bonds. This indicates the potential of such compounds in designing structured materials and studying intermolecular interactions (Portilla et al., 2006).
Synthetic and Pharmaceutical Applications
- The synthesis and antimicrobial activity of related compounds have been explored. For instance, compounds like methyl-7-aryl(heteryl)-6-(2-thienoyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-5-carboxylates show promising results in antimicrobial activity studies, highlighting the potential of pyrazolo[1,5-a]pyrimidine derivatives in pharmaceutical applications (Gein et al., 2009).
Regioselective Synthesis and Chemical Reactivity
- The regioselective synthesis of pyrazolo[1,5-a]pyrimidine derivatives showcases the chemical versatility and reactivity of such compounds. For example, the synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides explores the tunability of N-alkylation, demonstrating the compound's utility in creating various derivatives with potential applications in medicinal chemistry and material science (Drev et al., 2014).
Electrophilic Substitution and Chemical Transformations
- Studies on pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines reveal interesting patterns of electrophilic substitution and the formation of various derivatives. These chemical transformations underline the compound's potential in synthetic organic chemistry, possibly leading to new materials or pharmaceutical agents (Atta, 2011).
Synthesis of Novel Fluorophores
- The compound has been used as a key intermediate in synthesizing functional fluorophores. This indicates its potential in developing novel materials with specific optical properties, useful in sensors, imaging, or electronic devices (Castillo et al., 2018).
Safety and Hazards
Mechanism of Action
Mode of Action
It is hypothesized that the compound may interact with its targets through hydrogen bonding or other non-covalent interactions, given its structural features .
Pharmacokinetics
As such, its bioavailability and pharmacokinetic profile remain to be determined .
Result of Action
Given its structural features, it may have a range of effects on cellular processes, but these effects require further investigation .
properties
IUPAC Name |
3-tert-butylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-11(2,3)8-5-13-14-6-7(10(15)16)4-12-9(8)14/h4-6H,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSXFXDRQBSLBKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C2N=CC(=CN2N=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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